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Compound of Interest

Compound Name: TD-6301

Cat. No.: B10826828 Get Quote

Disclaimer: The TD-6301 is a monolithic silicon integrated circuit designed for driving digital

frequency displays in electronic tuning systems. The following technical guide has been

compiled based on the available datasheet for this component. The requested context of drug

development, including signaling pathways and related experimental protocols, is not

applicable to this electronic device. Therefore, the content has been adapted to be technically

accurate and relevant for an audience of electronics engineers, researchers, and hobbyists.

Core Functionality
The TD6301AP/AN, manufactured by Toshiba, is a static driver for receiving frequency digital

displays.[1][2][3] It is a key component in digital tuning systems, such as the DTS-6 and DTS-8.

[1][2] The primary function of this IC is to latch serial data from a system controller, process it,

and drive a display to statically show the receiving frequency.[1][2] A significant feature of the

TD6301AP/AN is its integrated driver circuit, which eliminates the need for external transistors

to drive LED, fluorescent lamp (FL), or liquid crystal displays (LCD).[1][2] This static display

driving method improves the signal-to-noise ratio and simplifies the overall design of the

electronic set.[1]

Technical Specifications
The following tables summarize the key quantitative data for the TD-6301 integrated circuit.

Table 1: Absolute Maximum Ratings

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10826828?utm_src=pdf-interest
https://www.benchchem.com/product/b10826828?utm_src=pdf-body
https://hirokun.jp/av/TD6301.pdf
https://www.alldatasheet.com/datasheet-pdf/pdf/1469363/TOSHIBA/TD6301AP.html
https://www.alldatasheet.com/view.jsp?Searchword=TD6301
https://hirokun.jp/av/TD6301.pdf
https://www.alldatasheet.com/datasheet-pdf/pdf/1469363/TOSHIBA/TD6301AP.html
https://hirokun.jp/av/TD6301.pdf
https://www.alldatasheet.com/datasheet-pdf/pdf/1469363/TOSHIBA/TD6301AP.html
https://hirokun.jp/av/TD6301.pdf
https://www.alldatasheet.com/datasheet-pdf/pdf/1469363/TOSHIBA/TD6301AP.html
https://hirokun.jp/av/TD6301.pdf
https://www.benchchem.com/product/b10826828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10826828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characteristic Symbol Rating Unit

Supply Voltage Vcc -0.5 to 6.0 V

Input Voltage Vin -0.5 to Vcc + 0.5 V

Output Voltage Vout -0.5 to Vcc + 0.5 V

Power Dissipation PD 500 mW

Operating

Temperature
Topr -20 to 75 °C

Storage Temperature Tstg -55 to 125 °C

Table 2: Electrical Characteristics (Ta = 25°C, Vcc = 5V)

Character
istic

Symbol
Test
Condition

Min Typ Max Unit

Supply

Current
Icc - 10 20 mA

High-Level

Input

Voltage

Vih 2.0 - Vcc V

Low-Level

Input

Voltage

Vil 0 - 0.8 V

High-Level

Output

Current

Ioh Voh = 2.4V -10 - - µA

Low-Level

Output

Current

Iol Vol = 0.4V 1.6 - - mA

Functional Description and Data Transfer
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The TD6301AP/AN receives 16-bit serial data from a system controller.[1] This data transfer is

synchronized by two timing signals, CK1 and CK2.[1] The 16-bit data stream is composed of 11

bits for frequency data and 5 bits for the receiving band selection (e.g., LW, FM, AM).[1]

The internal architecture of the TD6301AP/AN includes a binary-to-BCD conversion ROM,

adders, and latches to process the incoming frequency data.[1] The processed data is then

sent to a segment driver which decodes the 4-digit BCD code to drive the segments of the

display.[1]

Below is a diagram illustrating the data transfer and processing workflow within the TD-
6301AP/AN.

System Controller
TD-6301 IC Display

Data (16-bit serial)

CK1 (Timing)

CK2 (Timing)

Data Input

Serial Data

Binary to BCD Conversion

Adder & Latch
Segment Decoder & Driver LED / FL / LCD

7-Segment Drive Signal

Click to download full resolution via product page

TD-6301 Data Processing Workflow

Pin Configuration and Experimental Protocol
For testing and implementation, the following pinout for the TD6301AP (DIP-28 package)

should be referenced. A typical experimental setup would involve connecting the TD-
6301AP/AN to a microcontroller (acting as the system controller) and a compatible 7-segment

display.

Table 3: Pin Description
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Pin No. Symbol I/O Function

1 L/D Input
Output state switching

signal input

2 Data Input
Receiving frequency

data signal input

3 CK1 Input Timing signal 1 input

4 CK2 Input Timing signal 2 input

5-13 Segments Output
7-segment drive

signal outputs

14 Vcc - Power Supply

15-20 Segments Output
7-segment drive

signal outputs

21-27 a1-g1 Output
7-segment drive

signal outputs

28 GND - Ground

Experimental Protocol (Test Circuit Setup):

Power Supply: Connect Pin 14 (Vcc) to a stable 5V DC power source and Pin 28 (GND) to

ground.

System Controller Connection:

Connect a digital output pin from a microcontroller to Pin 2 (Data) of the TD-6301.

Connect two other digital output pins from the microcontroller to Pin 3 (CK1) and Pin 4

(CK2) for timing signals.

Display Connection: Connect the segment output pins (Pins 5-13, 15-27) of the TD-6301 to

the corresponding segment inputs of a common cathode 7-segment display.
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Control Signal: The L/D pin (Pin 1) can be used to switch the output state for different display

types.

Data Transmission: Program the microcontroller to send a 16-bit serial data stream to the

TD-6301, synchronized with pulses on the CK1 and CK2 lines, according to the timing

diagrams provided in the component's datasheet.

The following diagram illustrates the logical connections in a typical application circuit.

Microcontroller

TD6301

Data, CK1, CK2

7_Segment_Display
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TD-6301 Application Block Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: TD-6301 Integrated Circuit].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10826828#td-6301-integrated-circuit-specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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